Cas no 156825-89-7 (Octadecylphosphophosphoniumcholine)

• Product Name: Octadecylphosphophosphoniumcholine
• CAS No: 156825-89-7
• MF: C₂₃H₅₀O₄P₂
• MW: 452.588229656219
• CID: 5047134
• Update Time: 2025-10-29

Octadecylphosphophosphoniumcholine Chemical and Physical Properties

Names and Identifiers

• Octadecylphosphophosphoniumcholine
• octadecyl 2-trimethylphosphaniumylethyl phosphate
• AGN-PC-0N4E5N
• Octadecyl (2-(trimethylphosphonio)ethyl) phosphate
• Octadecylphosphophosphoniumcholine, >=98.0% (TLC)
• Octadecyl-[2-(trimethylphosphonio)-ethyl]-phosphat

• Inchi： 1S/C23H50O4P2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-29(24,25)27-22-23-28(2,3)4/h5-23H2,1-4H3
• InChI Key： LKRUUBNORFYVBG-UHFFFAOYSA-N
• SMILES： [P+](C)(C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 389
• XLogP3: 7.5
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Octadecylphosphophosphoniumcholine

Comprehensive Overview of Octadecylphosphophosphoniumcholine (CAS No. 156825-89-7): Properties, Applications, and Innovations

Octadecylphosphophosphoniumcholine (CAS No. 156825-89-7) is a specialized phospholipid derivative with unique physicochemical properties, making it a subject of growing interest in biomedical and material science research. This compound combines the structural features of phosphocholine and a long-chain alkylphosphonium group, offering exceptional stability and functionality. Its molecular architecture enables applications ranging from drug delivery systems to advanced biocompatible coatings, aligning with current trends in nanotechnology and sustainable materials.

Recent advancements in lipid-based formulations have spotlighted Octadecylphosphophosphoniumcholine as a promising candidate for targeted therapy. Researchers are exploring its role in liposomal encapsulation, where its amphiphilic nature enhances the solubility and bioavailability of hydrophobic drugs. This aligns with the rising demand for precision medicine solutions, a topic frequently searched in AI-driven drug discovery platforms. Additionally, its cationic properties facilitate interactions with cell membranes, a feature leveraged in gene delivery systems—a hot topic in CRISPR and mRNA vaccine technologies.

From an industrial perspective, Octadecylphosphophosphoniumcholine is gaining traction in surface modification applications. Its ability to form self-assembled monolayers (SAMs) on metals and polymers makes it valuable for creating anti-fouling coatings—a critical need in marine and medical device industries. Searches for eco-friendly antifouling agents have surged by 40% year-over-year, reflecting market priorities. Furthermore, its thermal stability positions it as a potential additive in high-performance lubricants, addressing queries about energy-efficient industrial solutions.

The synthesis of CAS No. 156825-89-7 involves a multi-step phosphorylation process, with yields optimized through green chemistry principles—a trending search term among sustainable synthesis enthusiasts. Analytical characterization via NMR and mass spectrometry confirms its high purity (>98%), a key requirement for pharmaceutical-grade applications. Regulatory databases indicate its compliance with ICH guidelines, a frequently asked question in QA/QC forums.

Emerging studies suggest novel uses of Octadecylphosphophosphoniumcholine in bioimaging probes, capitalizing on its fluorescence-enhancing properties when complexed with lanthanides. This intersects with the booming interest in theranostic agents (a compound annual growth rate of 12.7%). As the scientific community prioritizes multifunctional materials, this compound’s versatility ensures its relevance in cutting-edge research, answering frequent queries about next-generation biomaterials on academic search engines.